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Executive Summary
Cyclopenin (C₁₇H₁₄N₂O₃) is a benzodiazepine alkaloid primarily isolated from Penicillium

cyclopium and Penicillium viridicatum. It represents a unique class of fungal secondary

metabolites characterized by a diazepine ring fused to a quinoline-like system, featuring a

labile epoxide bridge. Cyclopenin is scientifically significant due to its specific enzymatic

rearrangement into viridicatin, catalyzed by the enzyme cyclopenase, and its biological profile

as an acetylcholinesterase (AChE) inhibitor and phytotoxin. This guide details its structural

parameters, biosynthetic origin, chemical reactivity, and isolation protocols.

Chemical Architecture
Structural Identification
Cyclopenin is a benzodiazepine derivative. Its core structure consists of a seven-membered

diazepine ring fused to a benzene ring. A defining feature is the epoxide group at the 3,10-
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position (in some numbering systems) or bridging the diazepine ring, which confers significant

chemical reactivity.

Property Data

IUPAC Name
(3S,4R)-4-methyl-3-phenyl-3,4-epoxy-1,4-

benzodiazepine-2,5-dione (Representative)

Molecular Formula C₁₇H₁₄N₂O₃

Molecular Weight 294.30 g/mol

CAS Number 20007-87-8

Stereochemistry
Typically isolated as the (-)-isomer (trans-

epoxide configuration).

Solubility
Soluble in DMSO, CHCl₃, EtOAc; sparingly

soluble in water.

Melting Point 183–184 °C

Key Functional Moieties
Benzodiazepine Core: Provides the scaffold for interaction with GABAergic and cholinergic

systems.

Epoxide Ring: A high-energy three-membered ring responsible for the molecule's instability

in acidic/basic conditions and its enzymatic rearrangement.

N-Methyl Amide: Contributes to the molecule's lipophilicity and membrane permeability.

Biosynthetic Pathway[1][2][3]
The biosynthesis of Cyclopenin is a non-ribosomal peptide synthesis (NRPS) process

involving the condensation of Anthranilic acid and L-Phenylalanine. The pathway is tightly

regulated in Penicillium species and proceeds through the intermediate Cyclopeptine.

Pathway Logic
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Condensation: Anthranilic acid and Phenylalanine are condensed by Cyclopeptine

synthetase to form Cyclopeptine.

Dehydrogenation:Cyclopeptine dehydrogenase introduces a double bond to form

Dehydrocyclopeptine.

Epoxidation:Dehydrocyclopeptine epoxidase adds the critical oxygen atom, closing the

epoxide ring to yield Cyclopenin.

Hydroxylation (Downstream): Cyclopenin can be further hydroxylated by Cyclopenin m-

hydroxylase to form Cyclopenol.

Biosynthesis Diagram
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Caption: Enzymatic biosynthesis of Cyclopenin from primary amino acid precursors in

Penicillium cyclopium.

Chemical Reactivity: The Cyclopenase
Rearrangement
A defining property of Cyclopenin is its facile rearrangement into Viridicatin. This reaction can

be catalyzed chemically (acid/base) or biologically by the enzyme Cyclopenase.

Mechanism
The reaction involves the opening of the epoxide ring followed by a ring contraction of the

seven-membered diazepine to a six-membered quinoline system. This transformation is

accompanied by the extrusion of carbon dioxide (CO₂) and methylamine (MeNH₂).

Reaction Equation:

Rearrangement Logic Diagram

Cyclopenin
(Benzodiazepine Epoxide)

Ring Opening &
Acyl Migration

Cyclopenase
(or Acid/Base)

Viridicatin
(Quinoline Alkaloid)Ring Contraction
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Elimination

Click to download full resolution via product page

Caption: Conversion of Cyclopenin to Viridicatin via enzymatic ring contraction and

elimination.[1][2][3][4][5][6][7][8][9][10][11]

Isolation & Purification Protocol
This protocol is designed for the isolation of Cyclopenin from Penicillium cyclopium liquid

cultures.

Fermentation
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Inoculation: Inoculate P. cyclopium spores into Czapek-Dox broth supplemented with 0.5%

yeast extract.

Incubation: Incubate at 24–26°C for 10–14 days in static surface culture (mat formation is

critical for alkaloid production).

Extraction Workflow
Separation: Separate the mycelial mat from the culture broth by filtration.

Note: Cyclopenin is often excreted into the medium but substantial amounts remain in the

mycelium.

Broth Extraction:

Adjust broth pH to 6.0.

Extract with Ethyl Acetate (EtOAc) (3 x 500 mL per Liter broth).

Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield

crude extract A.

Mycelial Extraction:

Macerate mycelium in MeOH/Acetone (1:1).

Filter and evaporate solvent. Partition residue between water and EtOAc.

Concentrate EtOAc layer to yield crude extract B.

Purification (Bioguided Fractionation)
Column Chromatography:

Stationary Phase: Silica Gel 60 (230–400 mesh).

Mobile Phase Gradient: CHCl₃ → CHCl₃:MeOH (95:5).
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Fraction Analysis: Monitor fractions via TLC (Visualize with Dragendorff’s reagent;

Cyclopenin appears as an orange spot).

Final Polish (HPLC):

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm).

Solvent System: Acetonitrile:Water (40:60) isocratic flow.

Detection: UV at 254 nm.

Target: Collect peak corresponding to Cyclopenin (Retention time varies by system;

confirm with standard).

Analytical Profile
Researchers should verify the identity of isolated Cyclopenin using the following characteristic

signals.

Mass Spectrometry (EI-MS)
Molecular Ion [M]+: m/z 294

Key Fragments:

m/z 237 (Loss of methyl isocyanate/fragmentation of diazepine ring)

m/z 118 (Indole/Quinoline fragments)

m/z 77 (Phenyl group)

Nuclear Magnetic Resonance (NMR)
Values are representative for Cyclopenin in CDCl₃.
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Nucleus Functional Group
Approx.[11][12][13]
[14] Shift (δ ppm)

Multiplicity

¹H N-CH₃ 3.20 – 3.35 Singlet

¹H Epoxide H (H-3/H-10) 3.80 – 4.50

Doublet/Singlet

(depends on

stereochem)

¹H Aromatic Protons 7.20 – 7.80 Multiplets (9H total)

¹³C Amide Carbonyls 165.0 – 170.0 Singlet

¹³C Epoxide Carbons 60.0 – 65.0 Singlet

¹³C N-Methyl 30.0 – 35.0 Singlet

Biological Properties & Toxicity
Pharmacological Activity

AChE Inhibition: Cyclopenin acts as a reversible inhibitor of acetylcholinesterase (AChE)

with an IC₅₀ of approximately 2.04 µM. This suggests potential (though limited) relevance in

neuropharmacology research.

Antimicrobial: Exhibits weak to moderate activity against Gram-negative bacteria (E. coli)

and some fungi.

Toxicity
Phytotoxicity: Cyclopenin causes necrosis in plant leaves, likely due to the disruption of

membrane integrity or interference with auxin signaling.

Mycotoxin Status: While not as potent as aflatoxins, it is considered a tremorgenic mycotoxin

in high concentrations. Handling requires standard PPE (gloves, fume hood) to prevent

inhalation of lyophilized powder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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